4-ethyl-N-[(6-methoxy-1,3-benzothiazol-2-yl)carbamothioyl]benzamide

• Molecular Formula: C18H17N3O2S2
• Molecular Weight: 371.5 g/mol
• IUPAC Name: 4-ethyl-N-[(6-methoxy-1,3-benzothiazol-2-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C18H17N3O2S2/c1-3-11-4-6-12(7-5-11)16(22)20-17(24)21-18-19-14-9-8-13(23-2)10-15(14)25-18/h4-10H,3H2,1-2H3,(H2,19,20,21,22,24)
• InChI Key: FXUKNTJMHVOCJG-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)NC(=S)NC2=NC3=C(S2)C=C(C=C3)OC

Description

4-ethyl-N-[(6-methoxy-1,3-benzothiazol-2-yl)carbamothioyl]benzamide, also known as EMBI, is a chemical compound that has been studied extensively in scientific research. EMBI has various applications in the field of biochemistry and pharmacology due to its unique chemical structure.

Mechanism of Action

4-ethyl-N-[(6-methoxy-1,3-benzothiazol-2-yl)carbamothioyl]benzamide works by inhibiting the activity of certain enzymes in the body, particularly those involved in the regulation of inflammation and cell growth. It also has antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
4-ethyl-N-[(6-methoxy-1,3-benzothiazol-2-yl)carbamothioyl]benzamide has been shown to have a variety of biochemical and physiological effects in laboratory experiments. It has been found to inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethyl-N-[(6-methoxy-1,3-benzothiazol-2-yl)carbamothioyl]benzamide in laboratory experiments is its ability to selectively target certain enzymes and biological pathways. However, one limitation is that its effects may vary depending on the specific biological system being studied.

Future Directions

There are several potential future directions for research on 4-ethyl-N-[(6-methoxy-1,3-benzothiazol-2-yl)carbamothioyl]benzamide. One area of interest is its potential use in combination with other drugs to enhance therapeutic effects. Additionally, further studies may be needed to determine the optimal dosage and administration methods for 4-ethyl-N-[(6-methoxy-1,3-benzothiazol-2-yl)carbamothioyl]benzamide in different biological systems. Finally, research may also focus on developing new derivatives of 4-ethyl-N-[(6-methoxy-1,3-benzothiazol-2-yl)carbamothioyl]benzamide with improved pharmacological properties.

Synthesis Methods

4-ethyl-N-[(6-methoxy-1,3-benzothiazol-2-yl)carbamothioyl]benzamide is synthesized by reacting 2-aminobenzothiazole with ethyl isothiocyanate and then reacting the resulting product with 4-aminobenzamide. The final product is then purified through column chromatography.

Scientific Research Applications

4-ethyl-N-[(6-methoxy-1,3-benzothiazol-2-yl)carbamothioyl]benzamide has been used in scientific research to study its effects on various biological systems. It has been found to have potential applications in the treatment of cancer, neurodegenerative diseases, and inflammation.